![molecular formula C16H25NO2 B5881201 (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine](/img/structure/B5881201.png)
(cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine involves binding to the TAAR1 receptor and activating downstream signaling pathways. This results in the modulation of neurotransmitter release and neuronal activity, which can have effects on behavior, mood, and cognition.
Biochemical and Physiological Effects:
Studies have shown that (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine can have a range of biochemical and physiological effects, including modulation of dopamine and serotonin release, enhancement of cognitive function, and potential therapeutic effects for neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of using (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine in lab experiments is its selectivity for the TAAR1 receptor, which allows for more specific and targeted effects. However, limitations include potential off-target effects and the need for further research to fully understand the compound's effects and potential applications.
Future Directions
For research on (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine include further characterization of its mechanism of action, exploration of potential therapeutic applications for neurological and psychiatric disorders, and development of more selective and potent TAAR1 agonists.
In conclusion, (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine is a chemical compound with potential applications in scientific research. Its selective agonism for the TAAR1 receptor and range of biochemical and physiological effects make it a promising candidate for further study and development.
Synthesis Methods
The synthesis of (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine involves multiple steps, including the reaction of 3,4-dimethoxybenzyl chloride with cyclopropylmethylamine, followed by purification and isolation. The process has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
(cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine has been studied for its potential applications in scientific research. It has been shown to act as a selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in the brain and other tissues.
properties
IUPAC Name |
N-(cyclopropylmethyl)-N-[(3,4-dimethoxyphenyl)methyl]propan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2/c1-4-9-17(11-13-5-6-13)12-14-7-8-15(18-2)16(10-14)19-3/h7-8,10,13H,4-6,9,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLKYHOVJZNZCGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1CC1)CC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclopropylmethyl)-N-[(3,4-dimethoxyphenyl)methyl]propan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.